1-(2-Chloropyridine-4-carbonyl)-4-[4-(trifluoromethyl)benzoyl]piperazine

• IUPAC Name: [4-(2-chloropyridine-4-carbonyl)piperazin-1-yl]-[4-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C18H15ClF3N3O2/c19-15-11-13(5-6-23-15)17(27)25-9-7-24(8-10-25)16(26)12-1-3-14(4-2-12)18(20,21)22/h1-6,11H,7-10H2
• InChI Key: QHJFGQKGNBQGJD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=CC=C(C=C2)C(F)(F)F)C(=O)C3=CC(=NC=C3)Cl
• Molecular Formula: C18H15ClF3N3O2
• Molecular Weight: 397.8 g/mol

Description

1-(2-Chloropyridine-4-carbonyl)-4-[4-(trifluoromethyl)benzoyl]piperazine, also known as TCB-2, is a synthetic compound that belongs to the class of phenethylamines. It is a potent agonist of the serotonin 5-HT2A receptor, which plays a crucial role in regulating mood, cognition, perception, and consciousness. TCB-2 has been extensively studied for its potential applications in scientific research, particularly in the fields of neuroscience, pharmacology, and behavioral psychology.

Mechanism of Action

1-(2-Chloropyridine-4-carbonyl)-4-[4-(trifluoromethyl)benzoyl]piperazine acts as a selective agonist of the serotonin 5-HT2A receptor, which is a G protein-coupled receptor that is widely distributed in the central nervous system. Activation of this receptor leads to the activation of various intracellular signaling pathways, including the phospholipase C (PLC) pathway, the arachidonic acid pathway, and the mitogen-activated protein kinase (MAPK) pathway. These pathways ultimately lead to changes in neuronal activity, neurotransmitter release, and gene expression, which underlie the physiological and behavioral effects of 1-(2-Chloropyridine-4-carbonyl)-4-[4-(trifluoromethyl)benzoyl]piperazine.
Biochemical and Physiological Effects:
1-(2-Chloropyridine-4-carbonyl)-4-[4-(trifluoromethyl)benzoyl]piperazine has been shown to induce a range of physiological and behavioral effects, including changes in perception, mood, and cognition. These effects are thought to be mediated by the activation of the 5-HT2A receptor and the subsequent modulation of various neurotransmitter systems, including dopamine, glutamate, and GABA. 1-(2-Chloropyridine-4-carbonyl)-4-[4-(trifluoromethyl)benzoyl]piperazine has also been shown to increase neuronal plasticity and promote the growth of new neurons in the hippocampus, which is a brain region that is critical for learning and memory.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(2-Chloropyridine-4-carbonyl)-4-[4-(trifluoromethyl)benzoyl]piperazine is its high selectivity and potency for the 5-HT2A receptor, which makes it a valuable tool for studying the role of this receptor in various physiological and pathological conditions. 1-(2-Chloropyridine-4-carbonyl)-4-[4-(trifluoromethyl)benzoyl]piperazine is also relatively stable and can be easily synthesized and purified using standard laboratory techniques. However, one of the limitations of 1-(2-Chloropyridine-4-carbonyl)-4-[4-(trifluoromethyl)benzoyl]piperazine is its potential for inducing hallucinogenic effects in animal models, which may confound the interpretation of the results. In addition, the long-term effects of 1-(2-Chloropyridine-4-carbonyl)-4-[4-(trifluoromethyl)benzoyl]piperazine on neuronal function and behavior are not well understood and require further investigation.

Future Directions

Future research on 1-(2-Chloropyridine-4-carbonyl)-4-[4-(trifluoromethyl)benzoyl]piperazine could focus on the development of new compounds with improved pharmacological properties, such as increased selectivity, potency, and stability. In addition, further studies are needed to elucidate the neural mechanisms underlying the physiological and behavioral effects of 1-(2-Chloropyridine-4-carbonyl)-4-[4-(trifluoromethyl)benzoyl]piperazine, particularly in the context of mood disorders, anxiety, and addiction. Finally, the long-term effects of 1-(2-Chloropyridine-4-carbonyl)-4-[4-(trifluoromethyl)benzoyl]piperazine on neuronal function and behavior should be investigated using a range of experimental approaches, including electrophysiology, imaging, and behavioral assays.

Synthesis Methods

1-(2-Chloropyridine-4-carbonyl)-4-[4-(trifluoromethyl)benzoyl]piperazine can be synthesized through a multi-step process that involves the reaction of 2-chloropyridine-4-carboxylic acid with piperazine, followed by the introduction of a trifluoromethylbenzoyl group using a Friedel-Crafts acylation reaction. The final product is obtained after purification and characterization using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC).

Scientific Research Applications

1-(2-Chloropyridine-4-carbonyl)-4-[4-(trifluoromethyl)benzoyl]piperazine has been used extensively in scientific research to study the role of serotonin receptors in various physiological and pathological conditions. It has been shown to induce hallucinogenic effects in animal models, similar to those observed with other serotonin agonists such as LSD and psilocybin. 1-(2-Chloropyridine-4-carbonyl)-4-[4-(trifluoromethyl)benzoyl]piperazine has also been used to investigate the neural mechanisms underlying mood disorders, anxiety, and addiction. In addition, 1-(2-Chloropyridine-4-carbonyl)-4-[4-(trifluoromethyl)benzoyl]piperazine has been used as a tool to study the structure-activity relationship of serotonin agonists and to develop new compounds with improved pharmacological properties.